2-Benzyl-1-chloro-2-azaadamantane

Specification

• Molecular Formula: C16H20ClN
• Molecular Weight: 261.79 g/mol
• IUPAC Name: 2-benzyl-1-chloro-2-azatricyclo[3.3.1.13,7]decane
• Standard InChI: InChI=1S/C16H20ClN/c17-16-9-13-6-14(10-16)8-15(7-13)18(16)11-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2
• Standard InChI Key: FZUUOTDYFLJFNU-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(N3CC4=CC=CC=C4)Cl
• Canonical SMILES: C1C2CC3CC1CC(C2)(N3CC4=CC=CC=C4)Cl

Introduction

2-Benzyl-1-chloro-2-azaadamantane is a complex organic compound belonging to the azaadamantane class, which is characterized by its unique adamantane structure with a nitrogen atom replacing one of the carbon atoms. This compound is of interest due to its potential applications in various chemical reactions and as an intermediate in the synthesis of other valuable compounds.

Key Characteristics:

• Molecular Formula: The molecular formula for 2-Benzyl-1-chloro-2-azaadamantane is not explicitly provided in the available sources, but it can be inferred to be a derivative of azaadamantane with a benzyl and chloro substituent.

• CAS Number: The CAS number for this compound is reported as 1333413-67-4.

Synthesis and Production

The synthesis of 2-Benzyl-1-chloro-2-azaadamantane typically involves complex organic chemistry techniques. While specific synthesis methods for this compound are not detailed in the available literature, the production of azaadamantanes generally involves cyclization reactions using carboxylic acid or sulfonic acid derivatives as starting materials.

Synthesis Overview:

• Starting Materials: Carboxylic acid or sulfonic acid compounds.

• Reaction Conditions: Cyclization in the presence of an acid.

• Yield and Purity: The yield and purity can vary based on reaction conditions and catalysts used.

Applications and Potential Uses

While specific applications of 2-Benzyl-1-chloro-2-azaadamantane are not widely documented, azaadamantanes are known to be useful as intermediates in the synthesis of catalysts for oxidation reactions.

Potential Applications:

• Catalyst Synthesis: As an intermediate for producing catalysts like 2-adamantane-N-oxyl (AZADO) compounds.

• Pharmaceutical Intermediates: Potentially useful in the synthesis of pharmaceutical compounds due to its unique structure.